![molecular formula C10H7F2N3O2 B2502842 4-(Difluoromethyl)-3-(1,2,4-triazol-1-yl)benzoic acid CAS No. 2248318-53-6](/img/structure/B2502842.png)
4-(Difluoromethyl)-3-(1,2,4-triazol-1-yl)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(Difluoromethyl)-3-(1,2,4-triazol-1-yl)benzoic acid, also known as DFMTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. DFMTB is a member of the triazole family of compounds, which have been shown to have a range of biological activities, including antimicrobial, antifungal, and anticancer properties. In
Mechanism of Action
4-(Difluoromethyl)-3-(1,2,4-triazol-1-yl)benzoic acid inhibits DHODH by binding to the enzyme's active site and preventing the conversion of dihydroorotate to orotate. This inhibition leads to a depletion of intracellular pyrimidine nucleotides, which can result in cell cycle arrest and apoptosis in rapidly dividing cells, such as cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have potent antiproliferative effects against a range of cancer cell lines, including leukemia, lymphoma, and solid tumors. It has also been shown to have immunomodulatory effects, including the ability to inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of 4-(Difluoromethyl)-3-(1,2,4-triazol-1-yl)benzoic acid is its potent inhibitory activity against DHODH, which makes it a promising candidate for drug development. However, its potency may also limit its use in laboratory experiments, as high concentrations may be required to achieve significant effects.
Future Directions
There are several potential future directions for the research and development of 4-(Difluoromethyl)-3-(1,2,4-triazol-1-yl)benzoic acid. One potential direction is the development of this compound-based therapies for the treatment of cancer and autoimmune diseases. Another direction is the exploration of this compound's potential as an antiviral agent, particularly against RNA viruses such as SARS-CoV-2. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential off-target effects.
Synthesis Methods
4-(Difluoromethyl)-3-(1,2,4-triazol-1-yl)benzoic acid can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 4-(difluoromethyl)benzoic acid with sodium azide to form the corresponding azide intermediate, which is then reduced to the corresponding amine using hydrogen gas and palladium on carbon catalyst. The amine is then reacted with 1,2,4-triazole-1-carboxylic acid to form this compound.
Scientific Research Applications
4-(Difluoromethyl)-3-(1,2,4-triazol-1-yl)benzoic acid has been shown to have a range of potential applications in drug discovery and development. It has been identified as a potent inhibitor of the enzyme dihydroorotate dehydrogenase (DHODH), which is a key enzyme involved in the de novo pyrimidine biosynthesis pathway. DHODH has been identified as a potential therapeutic target for a range of diseases, including cancer, autoimmune diseases, and viral infections.
properties
IUPAC Name |
4-(difluoromethyl)-3-(1,2,4-triazol-1-yl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F2N3O2/c11-9(12)7-2-1-6(10(16)17)3-8(7)15-5-13-4-14-15/h1-5,9H,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBXYPJIVNVWEQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)N2C=NC=N2)C(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.